Cas no 2247105-74-2 (2-(2-Chloro-5-methylphenyl)pyrrolidine hydrochloride)

• Product Name: 2-(2-Chloro-5-methylphenyl)pyrrolidine hydrochloride
• CAS No: 2247105-74-2
• MF: C₁₁H₁₅Cl₂N
• MW: 232.149501085281
• CID: 5575991
• PubChem ID: 138040495
• Update Time: 2025-06-08

2-(2-Chloro-5-methylphenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3379883359
• 2247105-74-2
• EN300-6493807
• 2-(2-Chloro-5-methylphenyl)pyrrolidine;hydrochloride
• 2-(2-chloro-5-methylphenyl)pyrrolidine hydrochloride
• 2-(2-Chloro-5-methylphenyl)pyrrolidine hydrochloride

• Inchi： 1S/C11H14ClN.ClH/c1-8-4-5-10(12)9(7-8)11-3-2-6-13-11;/h4-5,7,11,13H,2-3,6H2,1H3;1H
• InChI Key： XVWBMLLPDDHAAR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C1CCCN1.Cl

Computed Properties

• Exact Mass: 231.0581549g/mol
• Monoisotopic Mass: 231.0581549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2-Chloro-5-methylphenyl)pyrrolidine hydrochloride

2-(2-Chloro-5-methylphenyl)pyrrolidine Hydrochloride (CAS No. 2247105-74-2): A Comprehensive Overview

2-(2-Chloro-5-methylphenyl)pyrrolidine hydrochloride (CAS No. 2247105-74-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 2-(2-Chloro-5-methylphenyl)pyrrolidine hydrochloride is C₁₁H₁₆Cl₂N, and its molecular weight is approximately 233.16 g/mol. The compound features a pyrrolidine ring substituted with a 2-chloro-5-methylphenyl group, which imparts specific pharmacological properties that make it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 2-(2-Chloro-5-methylphenyl)pyrrolidine hydrochloride in modulating various biological pathways. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic drugs. GPCRs play a crucial role in cellular signaling and are involved in a wide range of physiological processes, including neurotransmission, hormone regulation, and immune responses.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of 2-(2-Chloro-5-methylphenyl)pyrrolidine hydrochloride to several GPCRs. The results showed that the compound exhibited high selectivity and potency for specific receptor subtypes, suggesting its potential as a lead molecule for the development of targeted therapies. This selectivity is particularly important in minimizing off-target effects and improving the safety profile of potential drugs.

Beyond its interactions with GPCRs, 2-(2-Chloro-5-methylphenyl)pyrrolidine hydrochloride has also been studied for its effects on central nervous system (CNS) disorders. Preclinical studies have demonstrated that the compound possesses neuroprotective properties, which could be beneficial in treating conditions such as Parkinson's disease and Alzheimer's disease. These findings are supported by in vitro and in vivo experiments that have shown reduced oxidative stress and improved neuronal survival in the presence of the compound.

The pharmacokinetic properties of 2-(2-Chloro-5-methylphenyl)pyrrolidine hydrochloride have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, making it suitable for further development as a therapeutic agent. Its oral bioavailability and plasma stability are key factors that contribute to its potential as a drug candidate.

In addition to its therapeutic applications, 2-(2-Chloro-5-methylphenyl)pyrrolidine hydrochloride has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique chemical structure provides opportunities for derivatization and functionalization, which can lead to the development of novel compounds with enhanced properties.

The safety profile of 2-(2-Chloro-5-methylphenyl)pyrrolidine hydrochloride is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings provide a strong foundation for advancing the compound into clinical trials.

Clinical trials are currently underway to further evaluate the safety and efficacy of 2-(2-Chloro-5-methylphenyl)pyrrolidine hydrochloride. Early-phase trials have focused on assessing the pharmacokinetics and pharmacodynamics of the compound in human subjects. Preliminary results have been promising, with no major safety concerns reported thus far.

In conclusion, 2-(2-Chloro-5-methylphenyl)pyrrolidine hydrochloride (CAS No. 2247105-74-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, contributing to advancements in drug discovery and development.